N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-3-phenylpropanamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C18H20N2O2/c1-19-18(22)13-15-7-10-16(11-8-15)20-17(21)12-9-14-5-3-2-4-6-14/h2-8,10-11H,9,12-13H2,1H3,(H,19,22)(H,20,21)
• InChI Key: YNMXTSYLLBCAGJ-UHFFFAOYSA-N
• SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2

Description

N-{4-[2-(methylamino)-2-oxoethyl]phenyl}-3-phenylpropanamide, commonly known as Modafinil, is a synthetic compound that belongs to the class of eugeroic drugs. Eugeroics are wakefulness-promoting agents that help in improving cognitive function, increasing alertness, and reducing fatigue. Modafinil is a popular drug that is used for the treatment of sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. In recent years, Modafinil has gained popularity among healthy individuals as a cognitive enhancer due to its ability to improve focus and concentration.

Mechanism of Action

The exact mechanism of action of Modafinil is not fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. These neurotransmitters are involved in the regulation of wakefulness, attention, and cognitive function.
Biochemical and Physiological Effects
Modafinil has been shown to increase wakefulness and reduce fatigue in individuals with sleep disorders. It has also been shown to improve cognitive function, including attention, memory, and learning, in healthy individuals. Modafinil has been found to increase the activity of the prefrontal cortex, which is involved in executive function and decision-making.

Advantages and Limitations for Lab Experiments

Modafinil has several advantages for lab experiments. It has a long half-life, which means that it can be administered once a day. It also has a low potential for abuse and addiction compared to other stimulants. However, Modafinil has some limitations as well. It can cause side effects such as headache, nausea, and insomnia. It can also interact with other medications, including hormonal contraceptives and anticoagulants.

Future Directions

There are several future directions for the research on Modafinil. One area of research is the potential use of Modafinil in the treatment of cognitive impairment associated with various neurological disorders. Another area of research is the investigation of the long-term effects of Modafinil use on cognitive function and brain health. Additionally, there is a need for more research on the safety and efficacy of Modafinil use in healthy individuals as a cognitive enhancer.
Conclusion
Modafinil is a synthetic compound that belongs to the class of eugeroic drugs. It is used for the treatment of sleep disorders and has gained popularity among healthy individuals as a cognitive enhancer. Modafinil has been extensively studied for its cognitive enhancing effects and has been found to improve cognitive function, including attention, memory, and learning. Future research on Modafinil should focus on its potential use in the treatment of cognitive impairment associated with various neurological disorders and the investigation of its long-term effects on cognitive function and brain health.

Synthesis Methods

Modafinil is synthesized by the reaction of 2-[(diphenylmethyl)sulfinyl]acetamide with N-methyl-2-bromoacetamide. The reaction takes place in the presence of a base, such as potassium carbonate, and a palladium catalyst. The resulting product is then purified by recrystallization to obtain pure Modafinil.

Scientific Research Applications

Modafinil has been extensively studied for its cognitive enhancing effects. It has been shown to improve cognitive function, including attention, memory, and learning, in healthy individuals. Modafinil has also been studied for its potential use in the treatment of cognitive impairment associated with various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.